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Compound of Interest

Compound Name: 1,5-Dicaffeoylquinic acid

Cat. No.: B1669657

Introduction

1,5-Dicaffeoylquinic acid (1,5-DCQA) is a prominent member of the caffeoylquinic acid (CQA)
class of polyphenolic compounds, which are esters of caffeic acid and quinic acid.[1] Found in
various plants, notably from the Asteraceae family such as Artichoke (Cynara cardunculus) and
Arnica montana, 1,5-DCQA is recognized for its significant biological activities, including
antioxidant, neuroprotective, and anti-inflammatory properties.[1][2][3][4] Its well-defined
chemical structure and the availability of high-purity reference standards make it an essential
tool for the standardization and quality control of herbal medicines, functional foods, and
dietary supplements. These application notes provide detailed protocols for the use of 1,5-
DCQA as a reference standard in quantitative and qualitative phytochemical analysis.

Physicochemical Properties

Proper handling and storage of the analytical standard are crucial for obtaining accurate and
reproducible results. The key physicochemical properties of 1,5-Dicaffeoylquinic acid are
summarized below.
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Property Value References
Molecular Formula C25H24012 [21[31[5]
Molecular Weight 516.45 g/mol
CAS Number 30964-13-7 [2][5]
Cynarine, 1,3-Dicaffeoylquinic
Synonyms ) [2][6]
acid*

Crystalline solid / White
Appearance [31[7]
powder

Purity (Standard) >98.0% (HPLC)

Soluble in DMSO (=23
Solubility mg/mL), Ethanol (50 mg/mL), [2][3]
DMF (71 mg/mL)

] Long-term: -20°C (stable for =
Storage (Solid) _ e [3]
4 years); Short-term: 2-8°C

Prepare fresh. If needed, store
at -20°C (up to 1 month) or

Storage (Solution) -80°C (up to 1 year) in [2][6]
aliquots. Avoid repeated

freeze-thaw cycles.

*Note: The nomenclature and CAS numbers for dicaffeoylquinic acid isomers can be
inconsistent in literature; 1,5-DCQA is sometimes referred to as 1,3-DCQA (CAS: 19870-46-3).
[3][6][8] Verification of the standard's structure is recommended.

Quantitative Analysis Data

1,5-DCQA can be accurately quantified using various chromatographic techniques. The
following table summarizes typical validation parameters for HPLC-DAD and LC-MS/MS
methods.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.biocrick.com/1-5-Dicaffeoylquinic-acid-BCN5913.html
https://www.caymanchem.com/product/25050/1-5-dicaffeoylquinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dicaffeoylquinic-acid
https://www.biocrick.com/1-5-Dicaffeoylquinic-acid-BCN5913.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dicaffeoylquinic-acid
https://www.biocrick.com/1-5-Dicaffeoylquinic-acid-BCN5913.html
https://www.selleckchem.com/products/1-3-dicaffeoylquinic-acid.html
https://www.caymanchem.com/product/25050/1-5-dicaffeoylquinic-acid
https://www.phytopurify.com/35Dicaffeoylquinicacid-p-149.html
https://www.biocrick.com/1-5-Dicaffeoylquinic-acid-BCN5913.html
https://www.caymanchem.com/product/25050/1-5-dicaffeoylquinic-acid
https://www.caymanchem.com/product/25050/1-5-dicaffeoylquinic-acid
https://www.biocrick.com/1-5-Dicaffeoylquinic-acid-BCN5913.html
https://www.selleckchem.com/products/1-3-dicaffeoylquinic-acid.html
https://www.caymanchem.com/product/25050/1-5-dicaffeoylquinic-acid
https://www.selleckchem.com/products/1-3-dicaffeoylquinic-acid.html
https://www.ohsu.edu/sites/default/files/2021-09/Magana%20et%20al%202021_CQA%20review%20print%20version.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

LC-MSIMS (in

Parameter HPLC-DAD References
plasma)

) ) Concentration-
Linearity Range 0.85 - 213 ng/mL [9][10][11]
dependent

Correlation Coeff. (r?) > 0.996 >0.99 [10]

LOD ~0.23 pg/mL [10]

LOQ ~0.71 pg/mL ~0.85 ng/mL [10][11]

Accuracy (Recovery) 100.4% >78.5% [10][11]

Precision (RSD%) <3% <13.8% [12][13]

Experimental Protocols

Preparation of Standard Solutions

Objective: To prepare accurate stock and working standard solutions of 1,5-DCQA for

calibration curves.

Materials:

Micropipettes

Procedure:

Methanol (HPLC or LC-MS grade)

Volumetric flasks (Class A)

Calibrated analytical balance

1,5-Dicaffeoylquinic acid analytical standard (=98% purity)

Dimethyl sulfoxide (DMSO, optional, for initial solubilization)

e Stock Solution (e.g., 1000 pg/mL): a. Accurately weigh 10 mg of 1,5-DCQA standard into a
10 mL Class A volumetric flask. b. Add a small amount of solvent (e.g., 1-2 mL of DMSO or
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methanol) to dissolve the solid completely. Gentle sonication can be used if necessary. c.
Once dissolved, bring the flask to volume with methanol. d. Mix thoroughly by inverting the
flask multiple times. e. Transfer to an amber vial and store at -20°C for up to one month.

e Working Standard Solutions: a. Prepare a series of working standards by serial dilution of the
stock solution with the mobile phase or a solvent compatible with the analytical method (e.g.,
50% methanol). b. For a typical calibration curve (e.g., 1-100 ug/mL), dilute the stock
solution accordingly. For example, to prepare a 100 ug/mL solution, transfer 1 mL of the
stock solution into a 10 mL volumetric flask and bring to volume with the diluent. c. Prepare
these solutions fresh daily for optimal results.

Sample Preparation: Extraction from Plant Material

Obijective: To efficiently extract 1,5-DCQA from a dried plant matrix (e.g., leaves).
Materials:

e Dried, powdered plant material

e Methanol (HPLC grade)

o Water (HPLC grade)

» Formic acid or Acetic acid

» Vortex mixer, Sonicator, Centrifuge

o Syringe filters (0.45 pum or 0.22 um, PTFE or PVDF)

Procedure:

o Extraction: a. Weigh approximately 1.0 g of the powdered plant material into a centrifuge
tube. b. Add 20 mL of 80% methanol in water (v/v), acidified with 0.1% formic acid to improve
stability. c. Vortex vigorously for 1 minute to ensure thorough mixing. d. Sonicate the mixture
in an ultrasonic bath for 30 minutes at room temperature. e. Centrifuge the sample at 4000
rpm for 15 minutes.
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» Final Preparation: a. Carefully collect the supernatant. For exhaustive extraction, the pellet
can be re-extracted twice more, and the supernatants pooled. b. Filter the supernatant
through a 0.45 pum or 0.22 um syringe filter into an HPLC vial. ¢c. The sample is now ready for
analysis. If the concentration is expected to be high, further dilution with the mobile phase
may be necessary.

HPLC-DAD Analysis Protocol

Objective: To quantify 1,5-DCQA in prepared samples using High-Performance Liquid
Chromatography with a Diode Array Detector.

Parameter Recommended Condition

Column C18 Reverse-Phase (e.g., 250 x 4.6 mm, 5 pum)

Water with 0.1% Formic Acid or 0.5%
Phosphoric Acid

Mobile Phase A

Mobile Phase B Acetonitrile

0-5 min: 10% B; 5-25 min: 10-25% B; 25-30

Gradient min: 25-50% B; 30-35 min: 50-10% B; 35-40
min: 10% B

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 pL

Detection DAD, 330 nm

Run Time 40 minutes

Reference:[10][14]

LC-MS/MS Analysis Protocol

Objective: For highly sensitive and selective quantification of 1,5-DCQA, especially in complex
biological matrices.
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Parameter

Recommended Condition

Column

C18 Reverse-Phase (e.g., Zorbax Eclipse XDB-
C18, 100 x 2.1 mm, 3.5 um)

Mobile Phase A

Water with 5 mM Ammonium Acetate or 0.1%

Formic Acid

Mobile Phase B

Acetonitrile

Optimized based on system and co-eluting

Gradient compounds. A typical start is 95:5 (A:B) ramping
to 5:95 (A:B).

Flow Rate 0.3 mL/min

Column Temperature 40°C

Injection Volume 5puL

lonization Mode

Electrospray lonization (ESI), Negative

Scan Mode

Selected Reaction Monitoring (SRM)

Precursor lon (Q1)

m/z 515.1

Product lons (Q3)

m/z 353.1, m/z 191.0, m/z 179.1

Reference:[9][11][15][16]

Visualizations

© 2025 BenchChem. All rights reserved.

6/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/20058327/
https://www.researchgate.net/publication/373900890_An_LC-MSMS_method_for_simultaneous_determination_of_15-dicaffeoylquinic_acid_and_1-O-acetylbritannilactone_in_rat_plasma_and_its_application_to_a_pharmacokinetic_study
https://digituma.uma.pt/server/api/core/bitstreams/617985ed-7ca0-443c-a981-3d9aa1b97afa/content
https://pubs.acs.org/doi/abs/10.1021/jf050046h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample & Standard Preparation

Chromatographic Analysis Data Processing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669657#1-5-dicaffeoylquinic-acid-as-a-standard-for-
phytochemical-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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